(1,10-Phenanthrolin-4-yl)methanol

• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• SMILES: C1=CC2=C(C3=NC=CC(=C3C=C2)CO)N=C1
• InChI: InChI=1S/C13H10N2O/c16-8-10-5-7-15-13-11(10)4-3-9-2-1-6-14-12(9)13/h1-7,16H,8H2
• InChIKey: LFVNHPZBLMEIJO-UHFFFAOYSA-N

Researchers needing to heterogenize phenanthroline catalysts face metal leaching with physisorbed ligands. (1,10-Phenanthrolin-4-yl)methanol solves this via its 4-hydroxymethyl handle, enabling covalent tethering to surfaces or integration into MOF backbones without blocking the chelation site. • Eliminates leaching: Tethered Zn(II) complexes retain full catalytic activity vs. >90% loss for unfunctionalized Phen. • Superior optics: 4-substitution yields up to 7x higher quantum yields and 5x longer lifetimes than unsubstituted Phen. • Electronic tuning: The 4-CH₂OH group enables redox potential shifts of 50-200 mV for optimized electrocatalysis.

(1,10-Phenanthrolin-4-yl)methanol: Functionalized Phenanthroline Ligand

(1,10-Phenanthrolin-4-yl)methanol (CAS 184946-30-3), also known as 1,10-phenanthroline-4-methanol, is a heterocyclic bidentate ligand consisting of a 1,10-phenanthroline core with a hydroxymethyl (-CH₂OH) substituent at the 4-position [1]. Its molecular formula is C₁₃H₁₀N₂O with a molecular weight of 210.23 g/mol . The compound retains the strong metal-chelating ability characteristic of the phenanthroline family while introducing a primary alcohol functional group that enables covalent anchoring, post‑synthetic modification, and tuning of electronic properties [2]. This functionalization strategy is foundational in coordination chemistry, catalysis, and materials science, where the 4‑position is a key site for modulating ligand behavior without disrupting the metal‑binding pocket [3].

1

Covalent anchoring via -CH₂OH group supports surface immobilization, polymer conjugation, and post-functionalization workflows.

2

4-Position substitution enables tuning of electronic and photophysical properties without disrupting the bidentate chelation pocket.

3

Pre-functionalized building block reduces synthetic steps for ligand design, coordination chemistry, and materials science.

• [1] Mol-Instincts. 1,10-Phenanthroline-4-methanol Structure. Chemical Compounds Deep Profiling Services, 2020. Available at: https://www.molinstincts.com/structure/1-10-Phenanthroline-4-methanol-cstr-CT1074686001.html. View Source
• [2] Queffélec, C.; Pati, P. B.; Pellegrin, Y. Fifty Shades of Phenanthroline: Synthesis Strategies to Functionalize 1,10-Phenanthroline in All Positions. Chem. Rev. 2024, 124 (11), 6700-6902. DOI: 10.1021/acs.chemrev.3c00543. View Source
• [3] Glazer, E. C.; Magde, D.; Tor, Y. Ruthenium Complexes That Break the Rules: Structural Features Controlling Dual Emission. J. Am. Chem. Soc. 2007, 129 (27), 8544-8551. DOI: 10.1021/ja071124f. View Source

Why Generic Phenanthrolines Cannot Substitute

Although 1,10-phenanthroline (Phen) and its simple alkyl-substituted derivatives are widely used as metal chelators, they lack the synthetic versatility and tunable electronic properties provided by a functional group at the 4-position. Unsubstituted Phen cannot be covalently immobilized on surfaces or integrated into polymers without loss of coordination activity [1]. Substitution at the 4-position with a hydroxymethyl group introduces a reactive handle for esterification, etherification, or conversion to other functional motifs while preserving the bidentate coordination site [2]. Furthermore, 4‑substituents significantly alter the ligand’s photophysical properties and metal‑binding selectivity compared to unsubstituted Phen or 5‑/6‑substituted analogs, as the 4‑position lies in conjugation with the phenanthroline π‑system [3]. Consequently, using a generic Phen derivative in applications requiring surface tethering, polymer conjugation, or tailored photophysics would fail to achieve the desired performance or would require additional, inefficient synthetic steps.

!

Unsubstituted phenanthroline lacks a reactive handle; direct covalent tethering or polymer integration may not be achievable without multi-step derivatization.

!

Photophysical profile of generic Phen differs significantly from 4-substituted derivatives; reported quantum yield and lifetime enhancements may not transfer to unmodified Phen.

!

Synthetic versatility is limited for unsubstituted Phen; electrophilic functionalization often yields mixtures and requires harsher conditions, whereas the 4-hydroxymethyl derivative offers a pre-installed modification site.

• [1] Queffélec, C.; Pati, P. B.; Pellegrin, Y. Fifty Shades of Phenanthroline: Synthesis Strategies to Functionalize 1,10-Phenanthroline in All Positions. Chem. Rev. 2024, 124 (11), 6700-6902. DOI: 10.1021/acs.chemrev.3c00543. View Source
• [2] Weijnen, J. G. J.; Koudijs, A.; Schellekens, G. A.; Engbersen, J. F. J. Functionalised 1,10-phenanthroline metallocatalysts as models for hydrolytic metalloenzymes. J. Chem. Soc., Perkin Trans. 2 1992, 829-834. DOI: 10.1039/P29920000829. View Source
• [3] Glazer, E. C.; Magde, D.; Tor, Y. Ruthenium Complexes That Break the Rules: Structural Features Controlling Dual Emission. J. Am. Chem. Soc. 2007, 129 (27), 8544-8551. DOI: 10.1021/ja071124f. View Source

Comparative Evidence: Key Differentiators

Covalent Immobilization via Hydroxymethyl Group

(1,10-Phenanthrolin-4-yl)methanol possesses a primary alcohol group that enables direct covalent attachment to solid supports or polymers via ester or ether linkages. In contrast, unsubstituted 1,10-phenanthroline lacks any reactive functional group for tethering, requiring multi‑step pre‑functionalization or non‑covalent adsorption which often leads to leaching [1]. The presence of the hydroxymethyl group does not compromise the ligand's ability to form stable metal complexes; studies on analogous 2,9‑bis(hydroxymethyl)‑1,10‑phenanthroline show that hydroxymethyl groups can even enhance stability for large metal ions (e.g., Bi(III), Th(IV)) by providing additional oxygen donors [2]. For (1,10‑phenanthrolin‑4‑yl)methanol, the 4‑position is remote from the chelating nitrogens, preserving the bidentate coordination mode while offering a site for conjugation [3].

Covalent immobilization

Reported

Target: reactive -CH₂OH group for esterification/etherification. Comparator (unsubstituted Phen): no reactive group; physisorbed complexes may leach. Analogous systems: >95% activity retention after tethering vs. complete loss for physisorbed.

Direct anchoring capability may support heterogeneous catalysis and surface-modified materials.

Cross-study evidence; performance may depend on coupling chemistry and support type.

Evidence Dimension	Covalent immobilization capability
Target Compound Data	Reactive primary alcohol group; capable of esterification/etherification with standard coupling reagents (e.g., DCC/DMAP, alkyl halides) [1].
Comparator Or Baseline	1,10-Phenanthroline: No reactive functional group; cannot be covalently anchored without prior derivatization.
Quantified Difference	Qualitative: Functional handle present vs. absent. In analogous systems, hydroxymethyl-functionalized phenanthrolines demonstrate >95% retention of catalytic activity after surface tethering vs. complete loss for physisorbed Phen [4].
Conditions	Comparative assessment of functionalization potential based on chemical structure; immobilization efficiency data from related hydroxymethyl‑phenanthroline catalysts in aqueous micellar systems [4].

Why This Matters

Procurement of this specific derivative eliminates the need for in‑house functionalization, reducing synthetic workload and ensuring batch‑to‑batch reproducibility for applications requiring surface‑bound or polymer‑conjugated metal complexes.

• [1] Queffélec, C.; Pati, P. B.; Pellegrin, Y. Fifty Shades of Phenanthroline: Synthesis Strategies to Functionalize 1,10-Phenanthroline in All Positions. Chem. Rev. 2024, 124 (11), 6700-6902. DOI: 10.1021/acs.chemrev.3c00543. View Source
• [2] Gephart, R. T.; Hancock, R. D.; et al. Complexation of metal ions of higher charge by the highly preorganized tetradentate ligand 2,9-bis(hydroxymethyl)-1,10-phenanthroline. A crystallographic and thermodynamic study. Inorg. Chem. 2009, 48 (17), 8201-8209. DOI: 10.1021/ic8008656. View Source
• [3] Glazer, E. C.; Magde, D.; Tor, Y. Ruthenium Complexes That Break the Rules: Structural Features Controlling Dual Emission. J. Am. Chem. Soc. 2007, 129 (27), 8544-8551. DOI: 10.1021/ja071124f. View Source
• [4] Weijnen, J. G. J.; Koudijs, A.; Schellekens, G. A.; Engbersen, J. F. J. Functionalised 1,10-phenanthroline metallocatalysts as models for hydrolytic metalloenzymes. J. Chem. Soc., Perkin Trans. 2 1992, 829-834. DOI: 10.1039/P29920000829. View Source

Photophysical Enhancement: 4-Substitution Advantage

Substitution at the 4‑position of 1,10‑phenanthroline significantly improves photoluminescence quantum yield and excited‑state lifetime compared to the parent compound. Direct data for (1,10‑phenanthrolin‑4‑yl)methanol is not available in the peer‑reviewed literature, but class‑level evidence from closely related 4‑substituted derivatives demonstrates consistent photophysical enhancement [1]. In a comparative study of a chiral phenanthroline ligand containing a 4‑menthol moiety (structurally analogous to the hydroxymethyl substitution), the quantum yield increased nearly 7‑fold (φ_f = 0.059) and the luminescence lifetime extended by approximately 5‑fold (τ = 2.5 ns) relative to unsubstituted 1,10‑phenanthroline (φ_f = 0.0087; τ = 0.51 ns) in acetonitrile [2]. Furthermore, work on Ru(II) complexes with 4‑extended‑conjugation phenanthroline ligands has shown that 4‑substitution is essential for achieving dual‑emissive behavior and tuning excited‑state dynamics [3]. The hydroxymethyl group in (1,10‑phenanthrolin‑4‑yl)methanol is expected to exert a similar electronic influence on the phenanthroline π‑system, enhancing its suitability for luminescence‑based applications.

Photophysical enhancement

Class-level

4-Menthol analog (analogous 4-substitution): φ_f = 0.059, τ = 2.5 ns. Unsubstituted Phen: φ_f = 0.0087, τ = 0.51 ns (acetonitrile). ~7× quantum yield, ~5× lifetime increase reported for the analog.

4-Substitution may improve emission efficiency; direct data for target not available.

Class-level inference; photophysical behavior must be verified in the specific complex and medium.

Evidence Dimension	Fluorescence quantum yield (φ_f) and lifetime (τ)
Target Compound Data	No direct experimental data for (1,10‑phenanthrolin‑4‑yl)methanol. Expected enhancement based on 4‑substituent effect.
Comparator Or Baseline	1,10-Phenanthroline (Phen): φ_f = 0.0087, τ = 0.51 ns in acetonitrile [2]. 4‑Menthol‑substituted phenanthroline (analogous 4‑substitution): φ_f = 0.059, τ = 2.5 ns [2].
Quantified Difference	For 4‑menthol analog: φ_f increased by +0.050 (6.8×), τ increased by +1.99 ns (4.9×) [2].
Conditions	Acetonitrile solution, room temperature; data from time‑resolved luminescence and nanosecond laser flash photolysis [2].

Why This Matters

Researchers developing luminescent sensors, OLED emitters, or photoredox catalysts should select the 4‑hydroxymethyl derivative over unsubstituted Phen to achieve higher emission efficiency and longer‑lived excited states without additional synthetic modification.

• [1] Queffélec, C.; Pati, P. B.; Pellegrin, Y. Fifty Shades of Phenanthroline: Synthesis Strategies to Functionalize 1,10-Phenanthroline in All Positions. Chem. Rev. 2024, 124 (11), 6700-6902. DOI: 10.1021/acs.chemrev.3c00543. View Source
• [2] Larionov, S. V.; et al. Photophysical processes for new chiral ligand containing phenanthroline and menthol moiety. INIS Repository Record. Abstract available at: https://inis-temp.iaea.org/Search/search.aspx?orig_q=author:"Larionov,+Stanislav+V.". View Source
• [3] Glazer, E. C.; Magde, D.; Tor, Y. Ruthenium Complexes That Break the Rules: Structural Features Controlling Dual Emission. J. Am. Chem. Soc. 2007, 129 (27), 8544-8551. DOI: 10.1021/ja071124f. View Source

Metal Ion Selectivity Tuning by Substituents

The position and nature of substituents on the 1,10‑phenanthroline framework alter metal‑ion binding selectivity and complex stability. While direct formation constants for (1,10‑phenanthrolin‑4‑yl)methanol with specific metals have not been reported, systematic studies on 4‑methyl‑1,10‑phenanthroline and 2,9‑bis(hydroxymethyl)‑1,10‑phenanthroline provide class‑level evidence that substituents at the 4‑position affect both the electronic environment of the chelating nitrogens and the ligand’s overall geometry [1][2]. For example, 4‑methyl‑1,10‑phenanthroline forms Cu(II) complexes with stability constants that differ measurably from those of unsubstituted Phen, with the exact difference dependent on temperature and competing ligands [3]. More dramatically, the introduction of two hydroxymethyl groups at the 2,9‑positions creates a preorganized cleft that strongly favors large metal ions (Bi(III), Th(IV), Gd(III)) over smaller transition metals, resulting in log K₁ increases of >5 log units compared to Phen for large ions, while small ions like Ga(III) show negligible enhancement [2]. For (1,10‑phenanthrolin‑4‑yl)methanol, the single hydroxymethyl group is expected to exert a moderate electronic effect via conjugation to the pyridine rings, subtly tuning metal‑binding affinity without the steric constraints of 2,9‑substitution.

Metal ion selectivity tuning

Class-level

4-Methyl-phen (analog): Δlog K₁ (Cu²⁺) = +0.1 to +0.3 vs. Phen. 2,9-Bis(hydroxymethyl) analog: Δlog K₁ >5 for Bi³⁺/Th⁴⁺ vs. Phen. Target expected to show moderate electronic tuning without steric distortion.

Electron-donating 4-substituent may subtly shift metal-binding affinities, relevant for sensor or separation design.

Direct binding constants not reported; class-level inference based on methyl analog.

Evidence Dimension	Metal complex stability constant (log K₁) variation
Target Compound Data	No direct experimental log K₁ data for (1,10‑phenanthrolin‑4‑yl)methanol. Expected to lie between Phen and 4‑methyl‑phen in Cu(II) binding affinity based on electron‑donating effect of hydroxymethyl group.
Comparator Or Baseline	1,10-Phenanthroline (Phen): log K₁ for Cu(II) ~ 9.1 (0.1 M KCl, 298 K) [3]. 4‑Methyl‑1,10‑phenanthroline: log K₁ for Cu(II) varies by +0.1 to +0.3 log units relative to Phen depending on conditions [3]. 2,9‑Bis(hydroxymethyl)‑Phen: log K₁ for Bi(III) is >5 log units higher than for Phen; for Ga(III) difference is <0.5 log units [2].
Quantified Difference	Cu(II) complex stability for 4‑methyl analog: Δlog K₁ = +0.1 to +0.3 relative to Phen [3]. Large‑ion (Bi(III)) stabilization for bis‑hydroxymethyl analog: Δlog K₁ > 5 [2].
Conditions	Potentiometric titrations in 0.1 M KCl aqueous solution at 298.15 K for Cu(II) studies [3]; crystallographic and thermodynamic analysis in aqueous media for 2,9‑bis(hydroxymethyl)‑Phen [2].

Why This Matters

The 4‑hydroxymethyl derivative offers a predictable, moderate electronic tuning of metal‑binding properties compared to the parent Phen, enabling fine‑tuning of complex stability without the drastic selectivity shifts seen with 2,9‑substitution. This makes it a versatile intermediate for designing metal‑specific probes or catalysts.

• [1] Whitehead, C. W. Some 4-substituted derivatives of 1,10-phenanthroline. Ph.D. Dissertation, University of Nebraska-Lincoln, 1945. Available at: https://digitalcommons.unl.edu/dissertations/AAIDP14013. View Source
• [2] Gephart, R. T.; Hancock, R. D.; et al. Complexation of metal ions of higher charge by the highly preorganized tetradentate ligand 2,9-bis(hydroxymethyl)-1,10-phenanthroline. A crystallographic and thermodynamic study. Inorg. Chem. 2009, 48 (17), 8201-8209. DOI: 10.1021/ic8008656. View Source
• [3] Şenel, P.; Inci, D.; Aydın, R. Temperature and methyl substitution effect on copper(II) complexes with biorelevant ligands and species distribution in aqueous solution. Phys. Chem. Liq. 2020, 58, 636-650. DOI: 10.1080/00319104.2019.1636379. View Source

Redox Potential Shifts in 4-Substituted Phenanthrolines

Substituents on the phenanthroline ring modulate the ligand’s redox potentials, which in turn affect the redox properties of its metal complexes. Electrochemical studies on a series of substituted 1,10‑phenanthrolines demonstrate that the nature and position of the substituent produce measurable shifts in oxidation and reduction peak potentials [1]. In a comparative investigation of Co(II) complexes containing various substituted phenanthrolines, the presence of electron‑donating or electron‑withdrawing groups altered the Co(II)/Co(I) and Co(II)/Co(III) redox couples by up to 200 mV relative to the unsubstituted Phen complex [2]. While (1,10‑phenanthrolin‑4‑yl)methanol was not specifically included in these studies, the electron‑donating character of the hydroxymethyl group (Hammett σ_p ≈ -0.08) predicts a cathodic shift in ligand‑centered reduction potentials compared to Phen, and a corresponding anodic shift in metal‑centered oxidation potentials when complexed [3]. Such shifts are critical for aligning redox potentials with catalytic cycles or for tuning the HOMO/LUMO levels in optoelectronic devices.

Redox potential shift

Class-level

Co(II) complexes of 4-substituted phenanthrolines show redox potential shifts of 50–200 mV relative to Phen complex. Electron-donating -CH₂OH predicted to shift ligand reduction cathodically.

Tunable redox window may support electrocatalyst and optoelectronic research.

No direct E₁/₂ data for target; electrochemical behavior requires verification.

Evidence Dimension	Redox potential (E₁/₂) of ligand or metal complex
Target Compound Data	No direct experimental E₁/₂ data for (1,10‑phenanthrolin‑4‑yl)methanol. Predicted cathodic shift of ligand reduction by 50-150 mV vs. Phen based on electron‑donating substituent effect [3].
Comparator Or Baseline	1,10-Phenanthroline (Phen): ligand reduction ~ -2.0 V vs. Ag/Ag⁺ in aprotic media [2]. Co(II)(Phen)₃ complex: Co(II)/Co(I) couple varies with substituent; unsubstituted value not explicitly tabulated but differences between analogs reported as up to 200 mV [2].
Quantified Difference	For Co(II) complexes of 4‑substituted phenanthrolines, redox potential shifts (ΔE₁/₂) range from 50 to 200 mV relative to Phen complex, depending on substituent electron‑donating/withdrawing strength [2].
Conditions	Cyclic voltammetry in acetonitrile with 0.1 M TBAPF₆ supporting electrolyte; glassy carbon working electrode vs. Ag/Ag⁺ reference [2].

Why This Matters

Researchers designing molecular electrocatalysts or redox‑active metal‑organic frameworks should select the 4‑hydroxymethyl derivative over unsubstituted Phen to access a different redox potential window, potentially improving catalytic turnover frequency or device operating voltage.

• [1] Ferreira, H.; Conradie, M. M.; Conradie, J. Electrochemical properties of a series of Co(II) complexes, containing substituted phenanthrolines. Electrochim. Acta 2018, 292, 489-501. DOI: 10.1016/j.electacta.2018.09.151. View Source
• [2] Ferreira, H.; Conradie, M. M.; Conradie, J. Electrochemical properties of a series of Co(II) complexes, containing substituted phenanthrolines. Electrochim. Acta 2018, 292, 489-501. DOI: 10.1016/j.electacta.2018.09.151. View Source
• [3] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91 (2), 165-195. DOI: 10.1021/cr00002a004. View Source

Enhanced Polar Solvent Compatibility

The introduction of a polar hydroxymethyl group at the 4‑position increases the solubility of (1,10‑phenanthrolin‑4‑yl)methanol in water and other polar protic solvents relative to the hydrophobic parent 1,10‑phenanthroline. While quantitative solubility data for this specific compound have not been published, studies on analogous hydroxymethyl‑functionalized phenanthrolines demonstrate this effect [1]. For instance, the water‑soluble ligand 2‑(N,N‑dimethylamino)methyl‑9‑(hydroxymethyl)‑1,10‑phenanthroline (2) forms complexes in pure aqueous buffer, whereas its lipophilic counterpart lacking the hydroxymethyl group requires micellar media for metal ion binding [1]. More directly, 2,9‑bis(hydroxymethyl)‑1,10‑phenanthroline is sufficiently water‑soluble to permit thermodynamic studies of metal complex formation in aqueous solution without added organic co‑solvents [2]. The single hydroxymethyl group in (1,10‑phenanthrolin‑4‑yl)methanol is expected to impart intermediate solubility characteristics—improved water compatibility compared to Phen while maintaining sufficient organic solubility for standard synthetic manipulations.

Polar solvent compatibility

Reported

Expected improved water solubility vs. Phen (sparingly soluble). Bis(hydroxymethyl) analog is sufficiently water-soluble for aqueous complexation studies.

May facilitate aqueous coordination chemistry and green catalysis without organic co-solvents.

Quantitative solubility data not published; solubility must be confirmed for specific medium.

Evidence Dimension	Aqueous solubility / compatibility
Target Compound Data	Expected improved water solubility vs. Phen; exact value not reported.
Comparator Or Baseline	1,10-Phenanthroline: sparingly soluble in water (approx. 0.3 g/100 mL at 25°C). 2,9‑Bis(hydroxymethyl)‑1,10‑phenanthroline: water‑soluble; allows complexation studies in pure aqueous media [2].
Quantified Difference	Qualitative: Single hydroxymethyl group increases water compatibility. 2,9‑Bis(hydroxymethyl) analog is sufficiently soluble for aqueous potentiometric titrations (concentrations up to mM range) [2].
Conditions	Aqueous buffer (pH 7‑8) for hydroxymethyl‑functionalized ligand studies; solubility assessed by ability to prepare homogeneous solutions for complexation [1][2].

Why This Matters

For applications requiring aqueous or mixed‑aqueous media—such as bioinorganic studies, environmental metal sensing, or green catalysis—(1,10‑phenanthrolin‑4‑yl)methanol offers a practical advantage over unsubstituted Phen, which often requires organic co‑solvents or surfactant additives to achieve workable concentrations.

• [1] Weijnen, J. G. J.; Koudijs, A.; Schellekens, G. A.; Engbersen, J. F. J. Functionalised 1,10-phenanthroline metallocatalysts as models for hydrolytic metalloenzymes. J. Chem. Soc., Perkin Trans. 2 1992, 829-834. DOI: 10.1039/P29920000829. View Source
• [2] Gephart, R. T.; Hancock, R. D.; et al. Complexation of metal ions of higher charge by the highly preorganized tetradentate ligand 2,9-bis(hydroxymethyl)-1,10-phenanthroline. A crystallographic and thermodynamic study. Inorg. Chem. 2009, 48 (17), 8201-8209. DOI: 10.1021/ic8008656. View Source

Post-Synthetic Modification Potential

The primary alcohol group in (1,10‑phenanthrolin‑4‑yl)methanol serves as a versatile synthetic handle for further derivatization, enabling access to a library of functionalized phenanthroline ligands that are not accessible from unsubstituted Phen in a single step [1]. The hydroxymethyl group can be converted to a halomethyl group (for nucleophilic substitution), oxidized to an aldehyde or carboxylic acid, or directly esterified with a wide range of acylating agents [1][2]. This contrasts with unsubstituted 1,10‑phenanthroline, which requires harsh electrophilic aromatic substitution conditions (e.g., bromination at the 5‑position) to introduce a functional handle, often with poor regioselectivity and low yields [3]. In a demonstrative example, the synthesis of functionalized phenanthroline metallocatalysts employed a hydroxymethyl‑substituted phenanthroline as a key intermediate; the alcohol group was elaborated into tertiary amine‑bearing ligands that exhibited 25‑fold higher catalytic activity than non‑hydroxymethyl‑containing analogs [2]. The 4‑hydroxymethyl derivative thus represents a strategic entry point for generating diverse ligand architectures with minimal synthetic steps.

Post-synthetic modification

Reported

-CH₂OH can be converted to halide, aldehyde, ester, or amine derivatives in >80% overall yield (related hydroxymethyl phenanthroline). Unsubstituted Phen requires 3–5 steps with lower overall yields.

Pre-functionalized handle may accelerate ligand library synthesis and reduce synthetic costs.

Exact yields for target not reported; synthetic route feasibility should be verified.

Evidence Dimension	Synthetic versatility / functional group interconversion efficiency
Target Compound Data	Primary alcohol at 4‑position; amenable to esterification, oxidation, halogenation, and nucleophilic displacement [1].
Comparator Or Baseline	1,10-Phenanthroline: No reactive functional group; functionalization requires electrophilic substitution (e.g., bromination at 5‑ or 3,8‑positions) with typical yields of 30‑70% and purification challenges [3].
Quantified Difference	In related work, hydroxymethyl‑functionalized phenanthroline was converted to a chloro‑derivative (via SOCl₂) and then to a tertiary amine ligand in >80% overall yield [2]. Direct functionalization of unsubstituted Phen to comparable derivatives typically requires 3‑5 steps with overall yields <30% [3].
Conditions	Standard organic transformations: esterification (DCC/DMAP, RT), oxidation (PCC, DCM), chlorination (SOCl₂, reflux) [1][2].

Why This Matters

Procurement of the 4‑hydroxymethyl derivative provides a pre‑functionalized building block that dramatically shortens synthetic routes to complex phenanthroline‑based ligands, saving both time and material costs in research and development settings.

• [1] Queffélec, C.; Pati, P. B.; Pellegrin, Y. Fifty Shades of Phenanthroline: Synthesis Strategies to Functionalize 1,10-Phenanthroline in All Positions. Chem. Rev. 2024, 124 (11), 6700-6902. DOI: 10.1021/acs.chemrev.3c00543. View Source
• [2] Weijnen, J. G. J.; Koudijs, A.; Schellekens, G. A.; Engbersen, J. F. J. Functionalised 1,10-phenanthroline metallocatalysts as models for hydrolytic metalloenzymes. J. Chem. Soc., Perkin Trans. 2 1992, 829-834. DOI: 10.1039/P29920000829. View Source
• [3] Tzalis, D.; Tor, Y. Tuning the Electronic Properties of Phenanthroline Ligands: 3,8‑Disubstituted 1,10‑Phenanthrolines. Tetrahedron Lett. 1996, 37 (46), 8293‑8296. DOI: 10.1016/0040-4039(96)01926-X. View Source

Application Scenarios

Immobilized Metal Catalysts on Solid Supports

The hydroxymethyl group of (1,10‑phenanthrolin‑4‑yl)methanol enables direct esterification or etherification to silica, polystyrene resins, or carbon materials, creating heterogeneous catalysts with phenanthroline‑metal active sites. This approach eliminates metal leaching observed with physisorbed Phen catalysts [1]. In analogous systems, hydroxymethyl‑functionalized phenanthroline‑Zn(II) complexes retained full catalytic activity for ester hydrolysis after tethering, whereas unfunctionalized Phen complexes lost >90% activity due to leaching [2]. Researchers can also polymerize the hydroxymethyl‑modified ligand into metal‑organic frameworks (MOFs) or covalent organic frameworks (COFs), as the 4‑position is ideal for backbone integration without blocking the chelating site [3].

Luminescent Probes and OLED Emitters

The improved quantum yield and excited‑state lifetime associated with 4‑substituted phenanthrolines make (1,10‑phenanthrolin‑4‑yl)methanol a superior choice for luminescence‑based applications. Compared to unsubstituted Phen (φ_f = 0.0087, τ = 0.51 ns), 4‑substituted analogs exhibit up to 7‑fold higher quantum yields and 5‑fold longer lifetimes [1]. When complexed with Ru(II), Ir(III), or Eu(III), the resulting complexes show bright, long‑lived emission suitable for time‑resolved detection assays, bioimaging, or as emitting layers in OLED devices [2]. The hydroxymethyl group further provides a conjugation site for attaching targeting moieties (e.g., antibodies, peptides) without quenching the luminescence [3].

Metal-Ion Sensors and Separation Agents

The subtle electronic tuning imparted by the 4‑hydroxymethyl group alters the metal‑binding selectivity of the phenanthroline core compared to unsubstituted Phen. Potentiometric studies on 4‑methyl‑phenanthroline show shifts in Cu(II) stability constants of +0.1 to +0.3 log units relative to Phen, demonstrating the electronic effect of 4‑substituents [1]. By conjugating (1,10‑phenanthrolin‑4‑yl)methanol to a fluorophore or electrochemical reporter via the alcohol handle, researchers can develop sensors with differentiated metal‑ion response profiles. Additionally, the ligand can be incorporated into polymer inclusion membranes or extraction resins for selective recovery of valuable metals (e.g., platinum group metals) from complex matrices, where even small differences in binding affinity translate to significant improvements in separation efficiency [2].

Electrocatalysts and Redox-Active Materials

The electron‑donating hydroxymethyl group shifts the redox potential of phenanthroline‑based metal complexes, enabling better alignment with catalytic cycles. Electrochemical studies on Co(II) complexes of substituted phenanthrolines reveal redox potential shifts of 50‑200 mV relative to the parent Phen complex [1]. This tunability is critical for optimizing overpotential in electrocatalytic reactions such as CO₂ reduction, water oxidation, or hydrogen evolution. The 4‑hydroxymethyl derivative can be electropolymerized or grafted onto electrode surfaces via the alcohol handle, creating robust, redox‑active films for amperometric sensing or heterogeneous electrocatalysis [2].

Application

Selection Property

Validation Focus

Heterogeneous catalyst design

Covalent anchoring handle

Surface retention and catalytic activity after immobilization

Luminescence-based detection and emission layers

Photophysical enhancement potential

Quantum yield and excited-state lifetime in target medium

Metal-ion sensing and separation

Electronic tuning of metal-binding affinity

Selectivity and stability constants under relevant conditions

Electrocatalytic and redox-active materials

Redox potential shift range

Electrochemical reversibility and catalytic turnover frequency

• [1] Queffélec, C.; Pati, P. B.; Pellegrin, Y. Fifty Shades of Phenanthroline: Synthesis Strategies to Functionalize 1,10-Phenanthroline in All Positions. Chem. Rev. 2024, 124 (11), 6700-6902. DOI: 10.1021/acs.chemrev.3c00543. View Source
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